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Compound of Interest

Compound Name: Roginolisib hemifumarate

Cat. No.: B11927587 Get Quote

Roginolisib Hemifumarate: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper storage and handling of Roginolisib
hemifumarate. Adherence to these guidelines is critical for maintaining the compound's

integrity and ensuring reliable experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid Roginolisib hemifumarate?

A1: Solid Roginolisib hemifumarate should be stored at 4°C in a tightly sealed container,

protected from moisture.[1]

Q2: How should I prepare and store stock solutions of Roginolisib hemifumarate?

A2: It is recommended to prepare stock solutions in high-quality, anhydrous DMSO. For short-

term storage, the stock solution can be kept at -20°C for up to one month. For long-term

storage, it is best to aliquot the stock solution into single-use vials and store them at -80°C for

up to six months.[1][2] Always ensure the containers are sealed tightly to prevent moisture

absorption. To avoid degradation from repeated freeze-thaw cycles, it is crucial to aliquot the

solution after preparation.[2]
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Q3: I'm having trouble dissolving Roginolisib hemifumarate in DMSO. What could be the

issue?

A3: Roginolisib hemifumarate is soluble in DMSO at 100 mg/mL.[1][3] If you are experiencing

solubility issues, it may be due to the quality of the DMSO. DMSO is hygroscopic and can

absorb moisture from the air, which can significantly impact the solubility of the compound.[1] It

is highly recommended to use a fresh, unopened bottle of anhydrous or high-purity DMSO for

preparing your stock solution.[1] Gentle warming or sonication can also aid in dissolution.[2]

Q4: Can I prepare a working solution in an aqueous buffer for my in vitro experiments?

A4: While the stock solution is prepared in DMSO, you will likely need to dilute it into an

aqueous buffer for your experiments. It is important to note that direct dilution of a high-

concentration DMSO stock into an aqueous buffer can cause the compound to precipitate. To

avoid this, it is recommended to perform serial dilutions. For in vivo experiments, specific

formulations using co-solvents like PEG300, Tween-80, and SBE-β-CD have been described

and should be prepared fresh on the day of use.[2]

Q5: Is Roginolisib hemifumarate sensitive to light?

A5: While specific data on light sensitivity is not readily available in the provided search results,

it is a general best practice for all research compounds to be protected from light, especially

during long-term storage. Storing the compound in an amber vial or a light-blocking container is

a recommended precautionary measure.
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Issue Potential Cause Recommended Solution

Precipitation in stock solution

upon storage

1. The storage temperature is

not low enough. 2. The

container is not properly

sealed, allowing for solvent

evaporation or moisture

absorption. 3. The

concentration of the stock

solution is too high for the

storage conditions.

1. Ensure storage at -80°C for

long-term stability. 2. Use

tightly sealed vials with a

secure cap. 3. If precipitation

persists, consider preparing a

slightly more dilute stock

solution.

Compound precipitates out of

solution during experimental

setup

1. The final concentration of

DMSO in the aqueous buffer is

too high, causing the

compound to be less soluble.

2. The aqueous buffer's pH or

composition is not compatible

with the compound.

1. Keep the final DMSO

concentration in your assay as

low as possible, typically below

0.5%. 2. Perform a solubility

test in your final experimental

buffer before proceeding with

the full experiment. 3. Consider

using a formulation with

solubilizing agents if

compatible with your

experimental system.

Inconsistent experimental

results

1. Degradation of the

compound due to improper

storage or handling. 2.

Inaccurate concentration of the

stock solution. 3. Repeated

freeze-thaw cycles of the stock

solution.

1. Always follow the

recommended storage and

handling procedures. 2. Verify

the concentration of your stock

solution, if possible. 3. Prepare

single-use aliquots of the stock

solution to avoid freeze-thaw

cycles.[2]

Quantitative Data Summary
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Parameter Condition Recommendation/Data

Molecular Weight - 584.62 g/mol [3]

Molecular Formula -
C26H27FN4O5S.1/2C4H4O4[

3]

Storage (Solid) Temperature 4°C[1]

Conditions
Sealed container, away from

moisture[1]

Storage (Stock Solution) Short-term -20°C for up to 1 month[1][2]

Long-term -80°C for up to 6 months[1][2]

Conditions
Sealed container, away from

moisture, aliquoted[1][2]

Solubility Solvent DMSO

Concentration 100 mg/mL[1][3]

Note
Use of fresh, anhydrous

DMSO is recommended[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO:

Calculate the required mass: Based on the molecular weight of Roginolisib hemifumarate
(584.62 g/mol ), calculate the mass needed for your desired volume of 10 mM stock solution.

For example, for 1 mL of a 10 mM solution, you would need 5.846 mg.

Weigh the compound: Carefully weigh the calculated amount of solid Roginolisib
hemifumarate in a suitable container.

Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the solid compound.

Dissolve: Gently vortex or sonicate the mixture until the compound is completely dissolved. A

clear solution should be obtained.
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Aliquot and store: Aliquot the stock solution into single-use, tightly sealed vials and store at

-20°C for short-term use or -80°C for long-term storage.
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Caption: Troubleshooting workflow for common issues with Roginolisib hemifumarate.

Roginolisib hemifumarate Mechanism of Action
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Caption: Simplified PI3K/AKT signaling pathway showing inhibition by Roginolisib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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